Cas no 26232-97-3 ((+-)-4-p-Tolyl-valeriansaeure)
(+-)-4-p-Tolyl-valeriansaeure structure
Product Name:(+-)-4-p-Tolyl-valeriansaeure
CAS No:26232-97-3
MF:C12H16O2
MW:192.254243850708
CID:2040012
PubChem ID:42949
Update Time:2025-04-21
(+-)-4-p-Tolyl-valeriansaeure Chemical and Physical Properties
Names and Identifiers
-
- (+-)-4-p-Tolyl-valeriansaeure
- (+-)-4-p-tolyl-valeric acid
- 4-p-Tolyl-valeriansaeure
- 4-p-tolyl-valeric acid
- 4-p-tolylpentanoic acid
- gamma,4-dimethylbenzenebutanoic acid
- gamma-Methyl-gamma-p-tolyl-buttersaeure
- γ,4-dimethylbenzenebutanoic acid
- 59094-71-2
- 4-(p-Tolyl)pentanoic acid
- g,4-Dimethylbenzenebutanoic acid
- DTXSID90974549
- 26232-97-3
- CHEBI:179900
- SCHEMBL13383477
- AKOS004906201
- 11,12,13-Trinor-1,3,5-bisabolatrien-10-oic acid
- Dihydro-a-norcurcumenic acid
- 4-(4-methylphenyl)pentanoic acid
-
- Inchi: 1S/C12H16O2/c1-9-3-6-11(7-4-9)10(2)5-8-12(13)14/h3-4,6-7,10H,5,8H2,1-2H3,(H,13,14)
- InChI Key: WSXBHPNNXXHZAP-UHFFFAOYSA-N
- SMILES: CC(C1C=CC(C)=CC=1)CCC(=O)O
Computed Properties
- Exact Mass: 192.115029749Da
- Monoisotopic Mass: 192.115029749Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 37.3Ų
(+-)-4-p-Tolyl-valeriansaeure Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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